2-(1,3-benzodioxol-5-yl)-1,3-dimethyl-1H-3,1-benzimidazol-3-ium chloride

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-1,3-dimethylbenzimidazol-3-ium;chloride
• InChI: InChI=1S/C16H15N2O2.ClH/c1-17-12-5-3-4-6-13(12)18(2)16(17)11-7-8-14-15(9-11)20-10-19-14;/h3-9H,10H2,1-2H3;1H/q+1;/p-1
• InChI Key: LBTKCWZUSBPVGV-UHFFFAOYSA-M
• Canonical SMILES: CN1C2=CC=CC=C2[N+](=C1C3=CC4=C(C=C3)OCO4)C.[Cl-]
• Molecular Formula: C16H15ClN2O2
• Molecular Weight: 302.75 g/mol

Description

2-(1,3-benzodioxol-5-yl)-1,3-dimethyl-1H-3,1-benzimidazol-3-ium chloride, also known as BDBI, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a heterocyclic organic compound that contains a benzodioxole ring and a benzimidazole ring. BDBI has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Scientific Research Applications

2-(1,3-benzodioxol-5-yl)-1,3-dimethyl-1H-3,1-benzimidazol-3-ium chloride has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, 2-(1,3-benzodioxol-5-yl)-1,3-dimethyl-1H-3,1-benzimidazol-3-ium chloride has been shown to have antitumor, antimicrobial, and antiviral activities. It has also been studied for its potential use as a fluorescent probe for imaging living cells. In agriculture, 2-(1,3-benzodioxol-5-yl)-1,3-dimethyl-1H-3,1-benzimidazol-3-ium chloride has been studied for its potential use as a pesticide and herbicide. In material science, 2-(1,3-benzodioxol-5-yl)-1,3-dimethyl-1H-3,1-benzimidazol-3-ium chloride has been studied for its potential use in the development of organic light-emitting diodes.

Mechanism of Action

The mechanism of action of 2-(1,3-benzodioxol-5-yl)-1,3-dimethyl-1H-3,1-benzimidazol-3-ium chloride varies depending on its application. In medicine, 2-(1,3-benzodioxol-5-yl)-1,3-dimethyl-1H-3,1-benzimidazol-3-ium chloride has been shown to inhibit the proliferation of cancer cells by inducing apoptosis. It has also been shown to inhibit the growth of bacteria and viruses by disrupting their cell membranes. In agriculture, 2-(1,3-benzodioxol-5-yl)-1,3-dimethyl-1H-3,1-benzimidazol-3-ium chloride has been shown to inhibit the growth of weeds and pests by interfering with their metabolic pathways. In material science, 2-(1,3-benzodioxol-5-yl)-1,3-dimethyl-1H-3,1-benzimidazol-3-ium chloride has been shown to exhibit high luminescence efficiency due to its unique molecular structure.
Biochemical and physiological effects:
The biochemical and physiological effects of 2-(1,3-benzodioxol-5-yl)-1,3-dimethyl-1H-3,1-benzimidazol-3-ium chloride vary depending on its application. In medicine, 2-(1,3-benzodioxol-5-yl)-1,3-dimethyl-1H-3,1-benzimidazol-3-ium chloride has been shown to induce apoptosis in cancer cells by activating the caspase pathway. It has also been shown to inhibit the growth of bacteria and viruses by disrupting their cell membranes. In agriculture, 2-(1,3-benzodioxol-5-yl)-1,3-dimethyl-1H-3,1-benzimidazol-3-ium chloride has been shown to inhibit the growth of weeds and pests by interfering with their metabolic pathways. In material science, 2-(1,3-benzodioxol-5-yl)-1,3-dimethyl-1H-3,1-benzimidazol-3-ium chloride has been shown to exhibit high luminescence efficiency due to its unique molecular structure.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(1,3-benzodioxol-5-yl)-1,3-dimethyl-1H-3,1-benzimidazol-3-ium chloride in lab experiments is its versatility. It can be used in various applications, including medicine, agriculture, and material science. Another advantage is its high yield when synthesized using certain methods. However, one of the limitations of using 2-(1,3-benzodioxol-5-yl)-1,3-dimethyl-1H-3,1-benzimidazol-3-ium chloride in lab experiments is its potential toxicity. It is important to handle 2-(1,3-benzodioxol-5-yl)-1,3-dimethyl-1H-3,1-benzimidazol-3-ium chloride with care and to follow proper safety protocols.

Future Directions

There are several future directions for the study of 2-(1,3-benzodioxol-5-yl)-1,3-dimethyl-1H-3,1-benzimidazol-3-ium chloride. In medicine, further research is needed to determine its potential use in the treatment of various types of cancer. In agriculture, further research is needed to determine its potential use as a pesticide and herbicide. In material science, further research is needed to determine its potential use in the development of organic light-emitting diodes. Additionally, further research is needed to determine the potential toxicity of 2-(1,3-benzodioxol-5-yl)-1,3-dimethyl-1H-3,1-benzimidazol-3-ium chloride and to develop safer synthesis methods.

Synthesis Methods

2-(1,3-benzodioxol-5-yl)-1,3-dimethyl-1H-3,1-benzimidazol-3-ium chloride can be synthesized using various methods, including the reaction of 2-(1,3-benzodioxol-5-yl)-1,3-dimethylimidazolidine with dimethyl sulfate and sodium chloride. Another method involves the reaction of 2-(1,3-benzodioxol-5-yl)-1,3-dimethylimidazolidine with benzyl chloride and sodium hydroxide. 2-(1,3-benzodioxol-5-yl)-1,3-dimethyl-1H-3,1-benzimidazol-3-ium chloride can also be synthesized by the reaction of 2-(1,3-benzodioxol-5-yl)-1,3-dimethylimidazolidine with methyl iodide and silver oxide.